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Compound of Interest

Compound Name:
3-Chloro-4-hydroxy-5-

nitrobenzaldehyde

CAS No.: 98555-61-4

Cat. No.: B3333429

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 3-Chloro-4-hydroxy-5-nitrobenzaldehyde as a

Halogenated Nitro-Aromatic. While often classified primarily as an irritant (H315, H319, H335),

the structural combination of a nitro group (

) and a halogen (

) on a benzaldehyde core necessitates precautions against potential sensitization and rapid
transdermal absorption, particularly when in solution.

Critical Directive: Do NOT dispose of this compound in general organic waste. It belongs strictly

in the Halogenated Organic Waste stream due to the chlorine substituent.
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As researchers, we must look beyond the basic Safety Data Sheet (SDS). The GHS

classifications provide a baseline, but the chemical structure dictates the true handling protocol.

GHS Hazard Baseline
Hazard Class Code Description

Operational
Implication

Skin Irritation H315
Causes skin irritation.

[1][2][3]

Contact dermatitis

risk; potential for

chemical sensitization.

Eye Irritation H319

Causes serious eye

irritation.[3][4][5][6][7]

[8][9][10]

Fine powder drift is a

major ocular threat

during weighing.

STOT-SE H335
May cause respiratory

irritation.[1][6][7][8]

Inhalation of dust

triggers mucosal

inflammation.

The "Senior Scientist" Insight (Structural Risks)
The Nitro Group (

): Nitro-aromatics are notorious for their ability to penetrate intact skin. Once absorbed, they
can interfere with oxygen transport (methemoglobinemia risk in high exposures), though this
is less acute for this specific aldehyde than for nitrobenzene. Rule: Never rely on thin latex
gloves.

The Aldehyde Moiety (

): Aldehydes are reactive electrophiles. They can cross-link proteins, leading to sensitization
over repeated exposures.

Physical State (Static Charge): Substituted benzaldehydes are typically crystalline solids that

accumulate significant static charge. This causes "fly-away" powder during weighing,

increasing inhalation and surface contamination risks.
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This protocol is designed to prevent not just acute injury, but chronic sensitization.

A. Hand Protection (The Critical Barrier)
Standard Protocol (Solid Handling):

Material: Nitrile Rubber (Accelerator-free preferred).

Minimum Thickness: 0.11 mm (4 mil).

Usage: Single use. Change immediately if splashed.

Enhanced Protocol (Solution Handling - DMSO/DMF/Methanol):

Context: When the compound is dissolved, the solvent drives the permeation. Nitro-

aromatics in DMSO penetrate nitrile rapidly.

Recommendation:Double Gloving or Laminate Gloves.

Inner Layer: Nitrile (4 mil).[11]

Outer Layer: Nitrile (4-5 mil) OR Silver Shield® (Laminate) for prolonged immersion tasks.

B. Eye & Body Protection
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Component Specification Rationale

Eyes
Chemical Safety Goggles

(Indirect Vent)

Safety glasses with side

shields are insufficient for fine

powders that drift. Goggles

seal the ocular cavity.

Respiratory Fume Hood (Primary)
All handling must occur under

active ventilation.

Respiratory
N95 / P2 Respirator

(Secondary)

Required only if weighing must

occur outside a hood (strongly

discouraged).

Body
Lab Coat (High-neck,

Cotton/Poly)

Synthetic blends can melt if a

fire occurs; 100% cotton or

treated fire-resistant coats are

preferred.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing
Objective: Minimize dust generation and static discharge.

Engineering Check: Verify Fume Hood face velocity is between 0.3 – 0.5 m/s.

Static Control: Use an ionizing bar or anti-static gun on the weighing boat before adding the

powder. This prevents the "jumping powder" phenomenon common with nitro-

benzaldehydes.

Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of

stock bottles.

Phase 2: Reaction Setup
Objective: Control exotherms and prevent solvent-mediated absorption.
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Solvent Addition: Add solvent (e.g., Methanol, DCM) slowly. Aldehydes can react

exothermically with strong nucleophiles or oxidizers.

Temperature Control: If using basic conditions (e.g., condensation reactions), cool the

reaction vessel to 0°C initially. The electron-withdrawing nitro group makes the aldehyde

highly reactive to base-catalyzed degradation or condensation.

Sealing: Ensure all ground glass joints are greased or sleeved (PTFE) to prevent seizing,

which is common with aldehyde polymerization byproducts.

Phase 3: Spill Response
Solid Spill: Do NOT use compressed air or a brush (creates dust clouds). Use a chemically

compatible wet wipe or cover with damp sand, then scoop.

Liquid Spill: Absorb with vermiculite or spill pads. Place in a sealed bag immediately.

Visualized Workflows
Diagram 1: Safe Handling Logic Flow
This workflow enforces the "Stop-Check" points critical for safety.

Start: Handling 3-Chloro-4-hydroxy-5-nitrobenzaldehyde Risk Assessment
(Check: H315, H319, H335)

PPE Verification
(Nitrile Gloves + Goggles)

Engineering Control
(Fume Hood On?)

Weighing Protocol
(Use Anti-Static Gun)Yes

STOP: Fix Ventilation

No

Solubilization
(Add Solvent Slowly) Reaction/Usage Disposal

(Halogenated Waste)

Click to download full resolution via product page

Caption: Operational logic flow ensuring engineering controls are active before the compound

is exposed to the open environment.

Diagram 2: Waste Disposal Decision Tree
Correct segregation is a legal and safety requirement for halogenated compounds.
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Waste Generation

State: Solid or Liquid?

Solid Waste Bin
(Label: Toxic/Irritant)

Solid (Powder/Wipes)

Contains Halogens?
(Chlorine present)

Liquid (Mother Liquor)

HALOGENATED
Organic Waste

YES (Critical)

General Organic Waste

NO (Only if pure solvent)

Click to download full resolution via product page

Caption: Decision tree highlighting the critical segregation of Chlorine-containing waste

streams.

Disposal & Environmental Compliance
The Golden Rule: Because this molecule contains a Chlorine atom (C7H4ClNO4), it must be

incinerated via a Halogenated Waste stream.

Segregation: Do not mix with non-halogenated solvents (like Acetone or Ethanol) unless the

entire container is destined for the Halogenated stream. Mixing increases disposal costs

significantly.

Labeling:

Chemical Name: Write out the full name. Do not use abbreviations like "Cl-Aldehyde."

Hazard Checkboxes: Check "Irritant" and "Toxic" (precautionary).
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Constituents: List the aldehyde and the primary solvent (e.g., "5% 3-Chloro-4-hydroxy-5-
nitrobenzaldehyde in Dichloromethane").

Container: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers as the acidic

phenol moiety (hydroxy group) can corrode metal over long storage periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 3-Chloro-4-hydroxy-5-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3333429/docs#personal-protective-
equipment-ppe-handling-guide-3-chloro-4-hydroxy-5-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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